Cas no 921101-66-8 (Methyl(2-Phenyl-1,3-Thiazol-4-Yl)MethylAmine Dihydrochloride)

• Product Name: Methyl(2-Phenyl-1,3-Thiazol-4-Yl)MethylAmine Dihydrochloride
• CAS No: 921101-66-8
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• MDL: MFCD07781068
• CID: 823612
• PubChem ID: 26248854
• Update Time: 2025-07-18

Methyl(2-Phenyl-1,3-Thiazol-4-Yl)MethylAmine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(2-phenylthiazol-4-yl)methanamine
• Methyl-(2-phenyl-thiazol-4-ylmethyl)-amine
• N-methyl-1-(2-phenyl-1,3-thiazol-4-yl)methanamine
• N-Methyl-1-(2-phenyl-1,3-thiazol-4-yl)methanamine dihydrochloride
• SB39945
• EN300-27501
• methyl[(2-phenyl-1,3-thiazol-4-yl)methyl]amine
• 921101-66-8
• FT-0684199
• AKOS005174980
• DTXSID70649884
• SCHEMBL14416100
• CS-0301583
• Methyl(2-Phenyl-1,3-Thiazol-4-Yl)MethylAmine Dihydrochloride

• MDL： MFCD07781068
• Inchi： 1S/C11H12N2S/c1-12-7-10-8-14-11(13-10)9-5-3-2-4-6-9/h2-6,8,12H,7H2,1H3
• InChI Key： UGRXAOUDHZOHPF-UHFFFAOYSA-N
• SMILES： S1C=C(CNC)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.07200
• Monoisotopic Mass: 204.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 53.16000
• LogP: 2.92040

Methyl(2-Phenyl-1,3-Thiazol-4-Yl)MethylAmine Dihydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on Methyl(2-Phenyl-1,3-Thiazol-4-Yl)MethylAmine Dihydrochloride

Methyl(2-Phenyl-1,3-Thiazol-4-Yl)MethylAmine Dihydrochloride: A Comprehensive Overview of Its Chemical Profile and Emerging Applications

Methyl(2-Phenyl-1,3-Thiazol-4-Yl)MethylAmine Dihydrochloride (CAS No. 921101-66-8) is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The Methyl(2-Phenyl-1,3-Thiazol-4-Yl)MethylAmine Dihydrochloride molecule consists of a thiazole core appended with a phenyl group and a methylamine moiety, making it a versatile scaffold for further chemical modifications and functionalization.

The thiazole ring is a heterocyclic structure that has been extensively studied for its pharmacological properties. Thiazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The presence of the phenyl group in Methyl(2-Phenyl-1,3-Thiazol-4-Yl)MethylAmine Dihydrochloride enhances its interactions with biological targets, thereby increasing its potential as a pharmacophore. The dihydrochloride salt form of the compound improves its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies.

In recent years, there has been a growing interest in exploring the therapeutic potential of thiazole derivatives. One of the most notable areas of research has been their application in cancer therapy. Studies have shown that certain thiazole-based compounds can inhibit the growth of tumor cells by targeting key signaling pathways involved in cell proliferation and survival. For instance, Methyl(2-Phenyl-1,3-Thiazol-4-Yl)MethylAmine Dihydrochloride has been found to exhibit inhibitory effects on kinases and other enzymes that are overexpressed in cancer cells. These findings suggest that the compound could be a valuable candidate for further development as an anticancer agent.

Another area where Methyl(2-Phenyl-1,3-Thiazol-4-Yl)MethylAmine Dihydrochloride shows promise is in the treatment of neurological disorders. The thiazole core and the phenyl group in the molecule can interact with specific receptors and ion channels in the brain, potentially leading to therapeutic effects against conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. Preliminary studies have indicated that this compound can modulate neurotransmitter release and receptor activity, thereby improving cognitive function and reducing neuroinflammation.

The synthesis of Methyl(2-Phenyl-1,3-Thiazol-4-Yl)MethylAmine Dihydrochloride involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include the formation of the thiazole ring through cyclocondensation reactions, followed by functionalization with the phenyl group and the introduction of the methylamine moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in these transformations.

The physicochemical properties of Methyl(2-Phenyl-1,3-Thiazol-4-Yl)MethylAmine Dihydrochloride, including its solubility, stability, and partition coefficient, are critical factors that influence its pharmacokinetic behavior. These properties have been thoroughly characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. Understanding these properties is essential for optimizing drug delivery systems and formulating effective therapeutic agents.

In conclusion, Methyl(2-Phenyl-1,3-Thiazol-4-Yl)MethylAmine Dihydrochloride is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for developing novel drugs targeting various diseases. Further research is needed to fully elucidate its mechanism of action and to explore its therapeutic efficacy in clinical settings. As our understanding of molecular interactions continues to grow, compounds like Methyl(2-Phenyl-1,3-Thiazol-4-Yl)MethylAmine Dihydrochloride are poised to play a crucial role in advancing modern medicine.